Cas no 1805088-28-1 (3-Cyano-6-(difluoromethyl)-2-hydroxy-5-methylpyridine)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-hydroxy-5-methylpyridine
• CAS No: 1805088-28-1
• MF: C₈H₆F₂N₂O
• MW: 184.142848491669
• CID: 4872386
• Update Time: 2023-08-20

3-Cyano-6-(difluoromethyl)-2-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-hydroxy-5-methylpyridine

• Inchi： 1S/C8H6F2N2O/c1-4-2-5(3-11)8(13)12-6(4)7(9)10/h2,7H,1H3,(H,12,13)
• InChI Key： YGAQRURCKLPINE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=C(C#N)C(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 360
• XLogP3: 0.7
• Topological Polar Surface Area: 52.9